The synthesis, molecular structure and supramolecular architecture of complexes between the ammonia adduct of tris(pentafluorophenyl)boron and a series of mono and polydentate hydrogen-bond acceptors†

Dalton Transactions Pub Date: 2008-09-30 DOI: 10.1039/B808208A

Abstract

The ammonia adduct of tris(pentafluorophenyl)boron, (C6F5)3B·NH3, is a potentially tri-functional hydrogen-bond donor. Co-crystallisation with the bases acetonitrile, pyridine, tetrahydrofuran, tetramethylethylenediamine, 15-crown-5, 1,4-diazabicyclo[2.2.2]octane (DABCO), pyrazine and 4,4′-bipyridine results, not in donor exchange, but in the formation of supermolecules assembled through hydrogen bonding to second coordination sphere acceptors. The complexes have been characterised by elemental analysis, multinuclear NMR and single-crystal diffraction methods. The solid-state architectures range in complexity, from the hydrogen bonded pairing of (C6F5)3B·NH3, with a single monodentate acceptor molecule (e.g.MeCN to form (C6F5)3B·NH3·NCMe), through complexation with all three N–H groups to the macrocycle 15-crown-5, to the formation of infinite one-dimensional chains with pyrazine and DABCO, and to two-dimensional networks with the divergent acceptor 4,4′-bipyridine.

Graphical abstract: The synthesis, molecular structure and supramolecular architecture of complexes between the ammonia adduct of tris(pentafluorophenyl)boron and a series of mono and polydentate hydrogen-bond acceptors
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